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  3. (5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-octoxy-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol
(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-octoxy-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol (5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-octoxy-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol
Brand Name: Vulcanchem
CAS No.: 1252-02-4
VCID: VC20953753
InChI: InChI=1S/C27H46O2/c1-4-5-6-7-8-9-18-29-21-14-16-26(2)20(19-21)10-11-22-23-12-13-25(28)27(23,3)17-15-24(22)26/h14,20,22-25,28H,4-13,15-19H2,1-3H3/t20-,22-,23-,24-,25-,26-,27-/m0/s1
SMILES: CCCCCCCCOC1=CCC2(C(C1)CCC3C2CCC4(C3CCC4O)C)C
Molecular Formula: C27H46O2
Molecular Weight: 402.7 g/mol

(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-octoxy-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol

CAS No.: 1252-02-4

Cat. No.: VC20953753

Molecular Formula: C27H46O2

Molecular Weight: 402.7 g/mol

* For research use only. Not for human or veterinary use.

(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-octoxy-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol - 1252-02-4

Specification

CAS No. 1252-02-4
Molecular Formula C27H46O2
Molecular Weight 402.7 g/mol
IUPAC Name (5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-octoxy-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol
Standard InChI InChI=1S/C27H46O2/c1-4-5-6-7-8-9-18-29-21-14-16-26(2)20(19-21)10-11-22-23-12-13-25(28)27(23,3)17-15-24(22)26/h14,20,22-25,28H,4-13,15-19H2,1-3H3/t20-,22-,23-,24-,25-,26-,27-/m0/s1
Standard InChI Key QWVWSSMJOIVOQR-QFRXHQPMSA-N
Isomeric SMILES CCCCCCCCOC1=CC[C@]2([C@H](C1)CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4O)C)C
SMILES CCCCCCCCOC1=CCC2(C(C1)CCC3C2CCC4(C3CCC4O)C)C
Canonical SMILES CCCCCCCCOC1=CCC2(C(C1)CCC3C2CCC4(C3CCC4O)C)C

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